Cas no 91569-20-9 (methyl 6-aminonaphthalene-1-carboxylate)
Methyl 6-aminonaphthalene-1-carboxylate is a naphthalene derivative featuring both an amino and an ester functional group, making it a versatile intermediate in organic synthesis. Its structure allows for further functionalization, particularly in the development of dyes, pharmaceuticals, and advanced materials. The amino group enables electrophilic substitution reactions, while the ester moiety offers reactivity toward nucleophiles, facilitating amidation or hydrolysis. This compound exhibits good solubility in common organic solvents, enhancing its utility in solution-phase reactions. Its stability under standard conditions ensures reliable handling and storage. Researchers value this compound for its potential in constructing complex polycyclic frameworks and as a precursor in heterocyclic chemistry.
91569-20-9 structure
Product Name:methyl 6-aminonaphthalene-1-carboxylate
CAS No:91569-20-9
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD11847895
CID:799904
PubChem ID:24823732
Update Time:2025-05-28
methyl 6-aminonaphthalene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylicacid, 6-amino-, methyl ester
- 6-AMINO-NAPHTHALENE-1-CARBOXYLIC ACID METHYL ESTER
- methyl 6-amino-1-naphthoate
- methyl 6-aminonaphthalene-1-carboxylate
- 6-Amino-naphthoesaeure-(1)-methylester
- GILYDTHCTQTDBA-UHFFFAOYSA-N
- FT-0769924
- EN300-307360
- DTXSID20647597
- SB78082
- 6-aminonaphthalene-1-carboxylic acid methyl ester
- 91569-20-9
- methyl6-amino-1-naphthoate
- SCHEMBL2747030
- methyl-6-amino-1-napthoate
-
- MDL: MFCD11847895
- Inchi: 1S/C12H11NO2/c1-15-12(14)11-4-2-3-8-7-9(13)5-6-10(8)11/h2-7H,13H2,1H3
- InChI Key: GILYDTHCTQTDBA-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC=C2C=C(C=CC2=1)N)=O
Computed Properties
- Exact Mass: 201.07900
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 2.78980
methyl 6-aminonaphthalene-1-carboxylate Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Alichem | A219002756-500mg |
Methyl 2-aminonaphthalene-5-carboxylate |
91569-20-9 | 98% | 500mg |
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Methyl 2-aminonaphthalene-5-carboxylate |
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| Enamine | EN300-307360-0.05g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 0.05g |
$1212.0 | 2025-03-19 | |
| Enamine | EN300-307360-0.1g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 0.1g |
$1269.0 | 2025-03-19 | |
| Enamine | EN300-307360-0.25g |
methyl 6-aminonaphthalene-1-carboxylate |
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$1328.0 | 2025-03-19 | |
| Enamine | EN300-307360-0.5g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 0.5g |
$1385.0 | 2025-03-19 | |
| Enamine | EN300-307360-1.0g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 1.0g |
$1442.0 | 2025-03-19 | |
| Enamine | EN300-307360-2.5g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 2.5g |
$2828.0 | 2025-03-19 | |
| Enamine | EN300-307360-5.0g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 5.0g |
$4184.0 | 2025-03-19 | |
| Enamine | EN300-307360-10.0g |
methyl 6-aminonaphthalene-1-carboxylate |
91569-20-9 | 95.0% | 10.0g |
$6205.0 | 2025-03-19 |
methyl 6-aminonaphthalene-1-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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